Cas no 54431-13-9 (2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-)
54431-13-9 structure
Product Name:2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
CAS No:54431-13-9
MF:C16H12O3
MW:252.264684677124
CID:366434
PubChem ID:5498527
Update Time:2025-04-19
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
- 7-HYDROXY-3-METHYL-4-PHENYL COUMARIN
- 7-hydroxy-3-methyl-4-phenylchromen-2-one
- 7-hydroxy-3-methyl-4-phenyl-2H-chromen-2-one
- 7-hydroxy-3-methyl-4-phenyl-chromen-2-one
- 7-Hydroxy-3-methyl-4-phenyl-cumarin
- 3-methyl-7-oxidanyl-4-phenyl-chromen-2-one
- 7-Hydroxy-3-methyl-4-phenylcoumarin
- 7-hydroxy-3-methyl-4-phenyl-1-benzopyran-2-one
- 7-Hydroxy-3-methyl-4-phenylcoumarin, 98%
- DTXSID30420590
- 54431-13-9
- A830176
- 7-HYDROXY-3-METHYL-4-PHENYLCOUMARIN 98
- FT-0657817
- AKOS015914514
- DB-350773
-
- Inchi: 1S/C16H12O3/c1-10-15(11-5-3-2-4-6-11)13-8-7-12(17)9-14(13)19-16(10)18/h2-9,17H,1H3
- InChI Key: JILNSPBYFPSJRO-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O
Computed Properties
- Exact Mass: 252.07900
- Monoisotopic Mass: 252.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 3.1
Experimental Properties
- Color/Form: Not available
- Density: 1.289
- Melting Point: 223-228 °C(lit.)
- Boiling Point: 459.7°C at 760 mmHg
- Flash Point: 200.6°C
- Refractive Index: 1.643
- PSA: 50.44000
- LogP: 3.47400
- Solubility: Not available
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Security Information
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
54431-13-9 (2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-) Related Products
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